Isopropyl 3-oxo-2-[(3-oxo-5-phenylcyclohex-1-en-1-yl)oxy]butanoate

• IUPAC Name: propan-2-yl 3-oxo-2-(3-oxo-5-phenylcyclohexen-1-yl)oxybutanoate
• InChI: InChI=1S/C19H22O5/c1-12(2)23-19(22)18(13(3)20)24-17-10-15(9-16(21)11-17)14-7-5-4-6-8-14/h4-8,11-12,15,18H,9-10H2,1-3H3
• InChI Key: QEAFHWWVECLYFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C(C(=O)C)OC1=CC(=O)CC(C1)C2=CC=CC=C2
• Molecular Formula: C19H22O5
• DSSTOX Substance ID: DTXSID501129012
• Molecular Weight: 330.4 g/mol
• CAS No.: 1374509-66-6

Description

Isopropyl 3-oxo-2-[(3-oxo-5-phenylcyclohex-1-en-1-yl)oxy]butanoate, also known as 3-oxo-2-[(3-oxo-5-phenylcyclohex-1-en-1-yl)oxy]butanoic acid isopropyl ester, is a compound with a wide range of applications in the scientific research field. It is a useful reagent for the synthesis of various compounds and its mechanism of action has been studied extensively.

Scientific Research Applications

Conformational Analysis and Structural Insights

• A study by Denmark, Dappen, Sear, & Jacobs (1990) on similar compounds to Isopropyl 3-oxo-2-[(3-oxo-5-phenylcyclohex-1-en-1-yl)oxy]butanoate revealed that these compounds predominantly exist in certain conformational states, providing insights into their structural behavior and stability (Denmark et al., 1990).

Photochemical Reactions

• Research by Tokuda, Watanabe, & Itoh (1978) explored the photochemical reactions of similar compounds in different alcohols, leading to the formation of ω-alkoxycarbonyl esters, which is significant for understanding the reactivity of this compound under light exposure (Tokuda, Watanabe, & Itoh, 1978).

Synthesis of Substituted Tetrahydrofuran

• Liu, Zhang, Du, Yu, Zhang, & Meng (2014) conducted a study on the catalyzed domino reaction involving similar compounds, leading to the formation of substituted tetrahydrofuran derivatives. This synthesis pathway is relevant for the potential applications of this compound in organic synthesis (Liu et al., 2014).

Applications in Asymmetric Synthesis

• Research by Er & Coşkun (2009) highlighted the use of similar compounds in the asymmetric synthesis of the taxol side chain, demonstrating its potential use in the synthesis of complex, biologically active molecules (Er & Coşkun, 2009).

Chemoselective Reaction Studies

• A study by Pokhodylo, Matiychuk, & Obushak (2009) on the chemoselective reaction of similar compounds yielded novel organic products, which is crucial for understanding the selective reactivity of this compound in complex organic syntheses (Pokhodylo, Matiychuk, & Obushak, 2009).

Solution Conformations and Molecular Structures

• Kojima, Ikeda, Kumata, Maruo, Okamoto, Hirotsu, Shibata, & Ohsuka (2009) investigated the solution conformations and molecular structures of novel dipeptides and their derivatives, providing essential information on the behavior of similar compounds in solution, which is relevant for understanding the solution dynamics of this compound (Kojima et al., 2009).